Cas no 1339145-24-2 (2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide
• CAS No: 1339145-24-2
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 6011459
• PubChem ID: 64446420
• Update Time: 2025-06-09

2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-butanamide, α-amino-4-chloro-5-methyl-
• 2-Amino-4-(4-chloro-5-methyl-1h-pyrazol-1-yl)butanamide
• AKOS013769919
• CS-0292557
• EN300-1123628
• 1339145-24-2
• 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide

• Inchi： 1S/C8H13ClN4O/c1-5-6(9)4-12-13(5)3-2-7(10)8(11)14/h4,7H,2-3,10H2,1H3,(H2,11,14)
• InChI Key： YTGGAAMUUMXWIQ-UHFFFAOYSA-N
• SMILES： C(N1N=CC(Cl)=C1C)CC(N)C(=O)N

Computed Properties

• Exact Mass: 216.0777887g/mol
• Monoisotopic Mass: 216.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 425.9±45.0 °C(Predicted)
• pka: 15.83±0.50(Predicted)

Additional information on 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide

2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-yl)Butanamide (CAS No. 1339145-24-2): A Comprehensive Overview

2-Amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide (CAS No. 1339145-24-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide consists of a pyrazole ring substituted with a chloro and methyl group, along with an amino and amide functional group. The presence of these functional groups contributes to its unique pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent research studies have highlighted the potential of 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant neuroprotective effects by modulating the expression of key enzymes involved in oxidative stress and inflammation. These findings suggest that 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide could be a valuable tool in the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, making it a potential candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a drug candidate. Furthermore, preliminary toxicity studies have indicated that 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new drugs is ensuring their selectivity and specificity towards target molecules. In this regard, 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)butanamide has shown high selectivity for specific receptors and enzymes involved in disease pathways. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions between 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-y l)butanamide and its target proteins. Molecular docking studies have provided insights into the binding modes and key interactions that contribute to the compound's biological activity. These computational tools are invaluable for optimizing the structure of 2-amino -4-(4-chloro -5-methyl -1H -pyrazol -1-y l)b utan amide to enhance its potency and selectivity.

The synthesis of 2-amino -4-(4-ch lor o -5-me th yl -1H -py raz ol -1-y l)b utan amide involves several well-established chemical reactions, including nucleophilic substitution and amidation steps. The synthetic route is scalable and can be readily adapted for large-scale production, making it feasible for industrial applications.

In conclusion, 2-amino -4-(4-ch lor o -5-me th yl -1H -py raz ol -1-y l)b utan amide (CAS No. 1339145 -2 4 -2 ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and high selectivity make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.